2-Methylpyrido[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-methyl-3H-pyrido[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C8H7N3O/c1-5-10-6-3-2-4-9-7(6)8(12)11-5/h2-4H,1H3,(H,10,11,12)
• InChI Key: DLFCDDAIXWHFDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=O)N1)N=CC=C2
• Molecular Formula: C8H7N3O
• DSSTOX Substance ID: DTXSID00344198
• Molecular Weight: 161.16 g/mol
• CAS RN: 3303-26-2

Description

Synthesis Analysis

The synthesis of 2-Methylpyrido[3,2-d]pyrimidin-4(3H)-one involves several steps. Notably, a versatile and efficient chemical approach has been reported for accessing this class of molecules. The strategy includes the concise preparation of 8-chloro-2-(methylthio)pyrido[3,4-d]pyrimidine intermediates, which are then derivatized to yield novel compounds with kinase inhibitory potential.

Scientific Research Applications

Crystal Structures and Tautomerism

• Pyrimidin-4-one derivatives, including 2-Methylpyrido[3,2-d]pyrimidin-4(3H)-one, can adopt different tautomeric forms, which are significant in understanding their hydrogen-bonding patterns in crystals. The presence of Cl and Br atoms in these compounds also offers varied interactions in crystal packing, providing insights into the behavior of active pharmaceutical ingredients and model systems (Gerhardt & Bolte, 2016).

Green Synthesis Methods

• Efficient and environmentally friendly synthesis methods have been developed for pyrido[3,2-d]pyrimidin-4(3H)-one derivatives. For instance, an approach using BiCl3 as a catalyst under solvent-free conditions signifies a green route to these compounds, emphasizing sustainability in chemical synthesis (Roslan et al., 2015).

Structural and Spectral Analysis

• Novel (hydroxybenzoyl)pyrido[2,3-d]pyrimidine derivatives have been synthesized and analyzed using techniques like NMR, UV-visible, and FT-IR spectroscopy, and X-ray diffraction. Such studies are pivotal in understanding the electronic structures of these compounds and their potential applications in various fields (Ashraf et al., 2019).

Novel Compounds and Spectral Characterization

• Research has led to the synthesis of new pyrido[2,3-d]pyrimidin-4(3H)-ones, characterized by their NMR spectral data. Such developments expand the scope of chemical compounds available for further research and potential applications (Khodjaniyazov, 2015).

Synthesis Using Activated Alkynoates

• The synthesis of 4-trifluoromethylpyrido[1,2-a]pyrimidin-2-ones using activated alkynoates under mild conditions has been reported, highlighting a method to create biologically relevant compounds with potential for varied applications (Harriman et al., 2003).

Catalysis in Synthesis

• Catalysis using heteropolyacids has been employed in the synthesis of 7-methylpyrimido[4,5-d]pyrimidin-4(3H)-ones, demonstrating an effective synthesis approach with advantages like mild reaction conditions and good yields (Fang et al., 2015).